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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787 Get Quote

The International Union of Pure and Applied Chemistry (IUPAC) name for allyl acetate is prop-

2-enyl acetate[1][2]. This systematic name is derived from its structure as the acetate ester of

allyl alcohol (prop-2-en-1-ol). The compound is a colorless liquid and is a precursor to allyl

alcohol, a significant industrial intermediate[1].

Allyl acetate is known by several other names and identifiers, which are summarized in the

table below.

Identifier Type Identifier

Preferred IUPAC Name prop-2-enyl acetate[1]

Other Names
Allyl acetate, 2-Propenyl acetate, 3-Acetoxy-1-

propene, Acetic acid, 2-propenyl ester[1][2]

CAS Number 591-87-7[1][2]

Chemical Formula C₅H₈O₂[1][3]

SMILES C=CCOC(C)=O[1]

InChI
InChI=1S/C5H8O2/c1-3-4-7-

5(2)6/h3H,1,4H2,2H3[2]

Physicochemical Properties
Allyl acetate is a colorless liquid with a characteristic fruity odor[3]. It is slightly soluble in water

but miscible with many organic solvents like ethanol and ethyl ether[1][2]. A summary of its key
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physical and chemical properties is provided in the table below.

Property Value

Molar Mass 100.117 g·mol⁻¹[1]

Appearance Colorless liquid[1]

Density 0.928 g/cm³[1]

Boiling Point 103 °C (217 °F; 376 K)[1]

Solubility in water Slightly soluble[1]

Magnetic susceptibility (χ) -56.7·10⁻⁶ cm³/mol[1]

Autoignition temperature 374 °C (705 °F; 647 K)[1]

Synthesis of Allyl Acetate
Allyl acetate can be synthesized through various methods, with the industrial production

primarily relying on the acetoxylation of propene. Laboratory-scale synthesis often involves the

esterification of allyl alcohol.

Industrial Production: Acetoxylation of Propene
The primary industrial method for producing allyl acetate is the gas-phase reaction of propene

with acetic acid and oxygen, catalyzed by palladium[1][4]. This process is advantageous due to

the low cost of propene[1]. The overall reaction is as follows:

C₃H₆ + CH₃COOH + ½ O₂ → CH₂=CHCH₂OCOCH₃ + H₂O[1]

This reaction is an example of acetoxylation. A similar process is used to produce vinyl acetate

from ethylene[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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